1-methyl-4-piperidinyl 3-fluorobenzoate hydrochloride

• IUPAC Name: (1-methylpiperidin-4-yl) 3-fluorobenzoate;hydrochloride
• InChI: InChI=1S/C13H16FNO2.ClH/c1-15-7-5-12(6-8-15)17-13(16)10-3-2-4-11(14)9-10;/h2-4,9,12H,5-8H2,1H3;1H
• InChI Key: GWUGUXNRHDRIBB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OC(=O)C2=CC(=CC=C2)F.Cl
• Molecular Formula: C13H17ClFNO2
• Molecular Weight: 273.73 g/mol

Description

1-methyl-4-piperidinyl 3-fluorobenzoate hydrochloride, also known as MPFB HCl, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pharmacology.

Scientific Research Applications

Conformational Analysis and Crystal Structure

Compounds similar to "1-methyl-4-piperidinyl 3-fluorobenzoate hydrochloride" have been the subject of conformational analysis and crystal structure studies to understand their molecular geometry, electronic structure, and potential for forming stable polymorphs. Such studies are foundational in drug design and development, providing insights into how molecular alterations can impact therapeutic efficacy and stability (Ribet et al., 2005).

Pharmacokinetics of Novel Inhibitors

Research has also focused on understanding the pharmacokinetics of novel inhibitors, particularly those targeting specific enzymes or receptors such as the anaplastic lymphoma kinase (ALK). These studies are crucial for cancer therapy, where the compound's stability, metabolism, and clearance rates directly influence its therapeutic potential and side effect profile (Teffera et al., 2013).

Synthesis and Crystal Structures

The synthesis and crystal structures of related compounds have been investigated for their biological activities and potential applications in creating new therapeutic agents. These studies contribute to the field of medicinal chemistry by providing new scaffolds for drug development (Adamczyk-Woźniak et al., 2013).

Molecular Conformations and Intermolecular Interactions

Understanding the molecular conformations and intermolecular interactions of compounds like "this compound" aids in the design of molecules with desired properties, such as increased stability or enhanced binding to biological targets. These studies are essential for the rational design of drugs with improved efficacy and reduced side effects (Mahesha et al., 2019).

Radiotracer Development for Brain Studies

Compounds structurally related to "this compound" have been explored as potential radiotracers for brain studies, particularly in understanding neurotransmitter dynamics in various neurological conditions. Although not always successful, these investigations highlight the importance of chemical structure in the development of diagnostic tools (Bormans et al., 1996).